Cas no 1492807-79-0 (2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol
• CAS No: 1492807-79-0
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6339218
• PubChem ID: 66023839
• Update Time: 2025-05-20

2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol
• 1492807-79-0
• CS-0354540
• EN300-1869450
• AKOS015366179

• Inchi： 1S/C9H14OS/c1-9(2,7-10)5-8-3-4-11-6-8/h3-4,6,10H,5,7H2,1-2H3
• InChI Key： UQSZSSLOLZQAIA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol (CAS No. 1492807-79-0) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol, identified by the chemical compound identifier CAS No. 1492807-79-0, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a thiophen-3-yl substituent appended to a branched aliphatic backbone, presents a unique combination of structural features that make it a promising candidate for various biochemical applications. The presence of the thiophene ring, a heterocyclic aromatic structure, introduces both electronic and steric properties that can be leveraged in drug design and material science.

The thiophen-3-yl moiety is particularly noteworthy due to its role as a bioisostere for benzene derivatives, which are ubiquitous in natural products and pharmaceuticals. Thiophenes are known for their stability, flexibility, and ability to interact with biological targets through π-stacking and hydrogen bonding. In 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol, the thiophene ring is linked to a tertiary alcohol functionality, which can serve as a hydrogen bond acceptor or participate in metal coordination interactions. This dual functionality makes the compound an attractive scaffold for developing novel molecular probes and therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol in virtual screening campaigns. Studies suggest that the compound exhibits favorable physicochemical properties, including moderate solubility in both polar and nonpolar solvents, which enhances its bioavailability and pharmacokinetic profiles. Furthermore, the branched aliphatic side chains contribute to steric bulk, potentially influencing binding affinity and selectivity against biological targets.

In the realm of drug discovery, 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol has been investigated as a precursor for synthesizing more complex derivatives with enhanced biological activity. For instance, modifications of the thiophene ring or the alcohol moiety have been explored to develop inhibitors of enzyme targets such as kinases and proteases. Preliminary studies indicate that certain analogs derived from this compound exhibit inhibitory effects on cancer-related pathways, highlighting its potential as a lead compound in oncology research.

The structural motif of 2,2-dimethyl-3-(thiophen-3-yl)propan-1-ol also finds relevance in materials science applications. The thiophene ring can be polymerized or incorporated into organic semiconductors, offering advantages in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The alcohol functional group provides additional reactivity, enabling further chemical modifications to tailor material properties. Recent patents have demonstrated the use of thiophene-based compounds like this one in designing high-performance polymers with improved thermal stability and charge transport capabilities.

From a synthetic chemistry perspective, 2,2-dimethyl-3-(thiophen-3-y l)propan -1 -ol serves as an interesting building block for constructing more intricate molecular architectures. The availability of multiple reactive sites—namely the alcohol group and the thiophene ring—allows for diverse synthetic strategies involving nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling reactions. These synthetic pathways have been exploited to generate libraries of derivatives for high-throughput screening (HTS), facilitating the discovery of novel bioactive molecules.

The growing interest in thiophene-containing compounds is also driven by their role in medicinal chemistry beyond traditional drug development. For example, 2,2-dimethyl -3-(thiophen -3 -y l)propan -1 -ol has been explored as an intermediate in synthesizing antimicrobial agents targeting resistant bacterial strains. The structural features of this compound contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways without causing significant toxicity to host cells—a critical factor in combating antibiotic resistance.

In conclusion, 2 , 2 -dimethyl -3 -( thi ophen - 3 -y l ) pro pan - 1 - ol ( CAS No . 1492807 -79 -0 ) represents a versatile molecule with broad applications across chemical biology , pharmaceutical research , and materials science . Its unique structural features , including the thiophen - 3 -y l substituent and tertiary alcohol functionality , make it an invaluable scaffold for developing innovative therapeutics , molecular probes , and advanced materials . As research continues to uncover new functionalities and applications for this compound , its significance is expected to grow further , reinforcing its position as a key player in modern chemical science .